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Cat. No.: B1237988 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Enzymatic biotinylation offers exceptional specificity for labeling proteins and other molecules,

overcoming the often heterogeneous and functionally impairing results of chemical conjugation

methods.[1][2] The core of this process is the biotin protein ligase (BPL), with the Escherichia

coli enzyme, BirA, being the most extensively studied prototype.[1][3][4] These ligases catalyze

the covalent attachment of biotin to a specific lysine residue within a defined acceptor peptide

sequence, such as the 15-amino acid AviTag.[1][4]

The reaction proceeds through a two-step mechanism that requires ATP and biotin.[5][6] In the

first step, the ligase synthesizes an activated biotin intermediate, Biotinyl-5'-AMP, from biotin

and ATP, releasing pyrophosphate.[3][6][7] This high-energy intermediate remains stably bound

to the enzyme's active site.[6] In the second step, the ligase recognizes its specific protein

substrate (e.g., an AviTag-fused protein) and facilitates the transfer of the biotin moiety from

Biotinyl-5'-AMP to the target lysine, releasing AMP.[3][5][8] This process results in a stable

amide bond and a homogeneously biotinylated protein, ideal for a wide range of downstream

applications including protein purification, immobilization, and detection assays.[9][10]

Mechanism of Action
The enzymatic biotinylation reaction catalyzed by ligases like BirA is a highly specific, two-step

process.
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Activation Step: The ligase first catalyzes the condensation of biotin and ATP to form the

activated intermediate, Biotinyl-5'-AMP, with the concomitant release of pyrophosphate

(PPi).[3][11]

Transfer Step: The ligase then binds to the specific acceptor peptide sequence (e.g., AviTag)

on the target protein. The ε-amino group of a specific lysine within this sequence performs a

nucleophilic attack on the Biotinyl-5'-AMP intermediate, resulting in the covalent attachment

of biotin to the protein and the release of AMP.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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